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Compound of Interest

Fluorescent Red Mega 485 NHS-
Compound Name:
ester

Cat. No.: B1443689

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility, handling, and application of
Fluorescent Red Mega 485 NHS-ester in Dimethyl Sulfoxide (DMSO). This information is
critical for researchers utilizing this fluorophore for the labeling of biomolecules.

Core Concepts: Solubility and Stability

N-hydroxysuccinimide (NHS) esters, such as Fluorescent Red Mega 485, are widely used for
labeling primary amines in proteins and other biomolecules. While specific quantitative
solubility data for Fluorescent Red Mega 485 NHS-ester in DMSO is not readily published by
manufacturers, a general understanding of the solubility and stability of NHS esters in organic
solvents is well-established.

NHS esters are generally soluble in anhydrous organic solvents like DMSO and
dimethylformamide (DMF).[1][2][3][4] This allows for the preparation of concentrated stock
solutions that can be added to aqueous reaction buffers for labeling. However, a critical
consideration is the hydrolytic instability of NHS esters. In the presence of moisture, the NHS
ester will hydrolyze, rendering it incapable of reacting with primary amines.[1][4][5] Therefore,
the use of high-purity, anhydrous DMSO is paramount. Stock solutions in DMSO are also
susceptible to degradation and should be prepared fresh or stored under desiccated conditions
at low temperatures (-20°C or -80°C) for limited periods.[5][6]
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Quantitative Data Summary

While a specific molar solubility is not available, the key specifications for Fluorescent Red

Mega 485 NHS-ester are summarized below.

Property Value Reference
Molecular Formula C29H33N3090S [7]
Molecular Weight 599.65 g/mol [7]
Excitation Maximum (EXx) ~485 nm [819]
Emission Maximum (Em) ~600 nm [8]

Reactive Group

N-hydroxysuccinimide (NHS)
ester

[8][°]

Target Moiety

Primary amines

[8][°]

Experimental Protocols
Preparation of a Concentrated Stock Solution in DMSO

This protocol outlines the steps for preparing a stock solution of Fluorescent Red Mega 485

NHS-ester in DMSO.

Materials:

Pipettes and tips

Procedure:

Microcentrifuge tubes

Fluorescent Red Mega 485 NHS-ester

Anhydrous Dimethyl Sulfoxide (DMSO)

» Allow the vial of Fluorescent Red Mega 485 NHS-ester to equilibrate to room temperature

before opening to prevent moisture condensation.
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 Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

e Add the desired volume of anhydrous DMSO to the vial to achieve a target concentration
(e.g., 10 mg/mL or a specific molarity).

» Vortex the solution thoroughly to ensure the dye is completely dissolved.

e This stock solution is now ready for use in labeling reactions. For storage, aliquot into
smaller volumes in tightly sealed, desiccated tubes and store at -20°C or -80°C, protected
from light. It is recommended to use the stock solution as fresh as possible.[5][6]

General Protein Labeling Protocol

This protocol provides a general workflow for labeling a protein with Fluorescent Red Mega
485 NHS-ester.

Materials:

Protein to be labeled in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

Fluorescent Red Mega 485 NHS-ester stock solution in DMSO

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Purification column (e.g., gel filtration) to remove unconjugated dye
Procedure:
o Dissolve the protein in the reaction buffer at a suitable concentration (typically 1-10 mg/mL).

o Calculate the required volume of the Fluorescent Red Mega 485 NHS-ester stock solution
to achieve the desired molar excess of dye to protein. A 5-20 fold molar excess is a common
starting point.

o Add the calculated volume of the dye stock solution to the protein solution while gently
vortexing.
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 Incubate the reaction for at least 1 hour at room temperature or overnight at 4°C, protected
from light.

 After incubation, purify the labeled protein from the unreacted dye using a suitable method
such as gel filtration or dialysis.

Visualizations
Experimental Workflow for Protein Labeling

Protein Labeling Workflow
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Caption: Workflow for labeling proteins with Fluorescent Red Mega 485 NHS-ester.

Logical Relationship of NHS-Ester Reaction
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NHS-Ester Amine Reaction

Reactants Products

Protein with Primary Amine Fluorescently Labeled Protein

(e.g., Lysine) (Stable Amide Bond)
Fluorescent Red Mega 485 N-hydroxysuccinimide
NHS-Ester -1 ——I (Byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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